Cas no 1154563-59-3 (N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide)

N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide is a specialized organic compound featuring a cycloheptylmethylamino moiety linked to a propanamide backbone with an aminopropyl substituent. Its structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both tertiary and primary amine functionalities enhances its reactivity, enabling versatile derivatization for targeted applications. The cycloheptyl group may confer lipophilicity, influencing solubility and binding properties. This compound is suited for research in medicinal chemistry, where its scaffold could serve as a building block for drug discovery or as a ligand in catalyst design. Proper handling and storage under inert conditions are recommended due to its amine reactivity.
N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide structure
1154563-59-3 structure
Product Name:N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide
CAS No:1154563-59-3
MF:C15H31N3O
MW:269.426143884659
CID:6151549
PubChem ID:43613860
Update Time:2025-10-29

N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide
    • 1154563-59-3
    • EN300-7506848
    • Inchi: 1S/C15H31N3O/c1-17(14-8-5-3-4-6-9-14)13-10-15(19)18(2)12-7-11-16/h14H,3-13,16H2,1-2H3
    • InChI Key: ZZMVDNVMACKQGZ-UHFFFAOYSA-N
    • SMILES: O=C(CCN(C)C1CCCCCC1)N(C)CCCN

Computed Properties

  • Exact Mass: 269.246712621g/mol
  • Monoisotopic Mass: 269.246712621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 49.6Ų

N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide Pricemore >>

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N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide Related Literature

Additional information on N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide

Comprehensive Overview of N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide (CAS No. 1154563-59-3)

The compound N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide (CAS No. 1154563-59-3) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a cycloheptyl ring, a methylamino group, and a propanamide backbone, making it a subject of interest in pharmaceutical and biochemical research. This compound is often explored for its potential applications in drug discovery and medicinal chemistry, particularly due to its amine-functionalized properties.

In recent years, the demand for custom synthesis and high-purity compounds like N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide has surged, driven by advancements in targeted therapy and precision medicine. Researchers are increasingly focusing on small molecule inhibitors and modulators, where this compound's structural versatility could play a pivotal role. Its CAS No. 1154563-59-3 is frequently searched in academic databases, highlighting its relevance in bioorganic chemistry and molecular design.

The synthetic route for N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide typically involves multi-step organic reactions, including amide coupling and amine protection-deprotection strategies. These methods are critical for ensuring high yield and purity, which are essential for pharmaceutical intermediates. The compound's physicochemical properties, such as solubility and stability, are also key considerations for its application in formulation development.

From a market perspective, CAS No. 1154563-59-3 is often associated with research chemicals and fine chemicals suppliers. Its niche applications in bioconjugation and proteomics have further amplified its commercial value. Users frequently search for bulk suppliers or custom synthesis services for this compound, underscoring its importance in industrial-scale production.

In the context of sustainability and green chemistry, the synthesis of N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide is being optimized to reduce environmental impact. Techniques like catalytic amination and solvent-free reactions are gaining traction, aligning with global trends toward eco-friendly manufacturing. This aligns with the growing interest in sustainable pharmaceuticals and green synthesis methodologies.

For researchers and industry professionals, understanding the spectroscopic data (e.g., NMR, MS) of CAS No. 1154563-59-3 is crucial for quality control and structural verification. The compound's chromatographic behavior and analytical standards are also frequently discussed in scientific literature, making it a staple in analytical chemistry workflows.

In summary, N-(3-aminopropyl)-3-[cycloheptyl(methyl)amino]-N-methylpropanamide represents a fascinating intersection of chemical innovation and practical application. Its CAS No. 1154563-59-3 serves as a gateway to deeper exploration in drug development, material science, and beyond. As the scientific community continues to uncover its potential, this compound is poised to remain a highly sought-after entity in both academic and industrial settings.

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